Cas no 897958-93-9 ((2,5-difluoro-4-methoxy-phenyl)boronic acid)

(2,5-difluoro-4-methoxy-phenyl)boronic acid Properties

Names and Identifiers

• (2,5-Difluoro-4-methoxyphenyl)boronic acid
• 2,5-Difluoro-4-methoxyphenylboronic acid
• Boronic acid,B-(2,5-difluoro-4-methoxyphenyl)-
• (2,5-difluoro-4-methoxy-phenyl)boronic acid
• 2,5-Difluoro-4-methoxybenzeneboronic acid 98%
• Boronic acid, B-(2,5-difluoro-4-methoxyphenyl)-
• +Expand

• MDL： MFCD04038754
• InChIKey： BRMUXDWCSVTVPQ-UHFFFAOYSA-N
• Inchi： 1S/C7H7BF2O3/c1-13-7-3-5(9)4(8(11)12)2-6(7)10/h2-3,11-12H,1H3
• SMILES： B(C1=CC(F)=C(OC)C=C1F)(O)O

Computed Properties

• Exact Mass: 188.04600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.046
• Heavy Atom Count: 13
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• LogP: -0.34680
• PSA: 49.69000
• Refractive Index: 1.485
• Boiling Point: 301.3±52.0℃ at 760 mmHg
• Melting Point: >246°C (dec.)
• Flash Point: 136°C
• Solubility: Soluble in DMSO (a little) \ methanol (a little)
• pka: 7.67±0.58(Predicted)
• Density: 1.35

(2,5-difluoro-4-methoxy-phenyl)boronic acid Security Information

• Safety Instruction： 45
• Dangerous goods sign： Xi
• Storage Condition：2-8°C
• Risk Phrases： 25
• HazardClass：IRRITANT

(2,5-difluoro-4-methoxy-phenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%